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Compound of Interest

Compound Name: Hexyl chlorocarbonate-d13

Cat. No.: B12398802 Get Quote

Disclaimer: This document provides a summary of safety information for Hexyl
chlorocarbonate-d13. The safety data presented is primarily based on the non-deuterated

analogue, Hexyl chlorocarbonate, as specific comprehensive safety studies on the deuterated

compound are not widely available. The toxicological and chemical properties are expected to

be nearly identical due to the similarity in their chemical structures. Researchers and drug

development professionals should always consult the most recent and specific Safety Data

Sheet (SDS) provided by the supplier before handling this chemical.

Section 1: Chemical Identification and Physical
Properties
Hexyl chlorocarbonate-d13 is the deuterium-labeled version of Hexyl chlorocarbonate. It is

primarily used as an internal standard in analytical chemistry for quantitative analysis by

methods such as NMR, GC-MS, or LC-MS.[1] The physical and chemical properties are crucial

for safe handling and storage.
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Property Value

Chemical Formula C₇D₁₃ClO₂

Molecular Weight 177.71 g/mol [2]

CAS Number 2708278-38-8[1][2]

Appearance Clear, colorless liquid[3]

Boiling Point 60-61 °C at 7 mmHg[3][4]

Density 1.007 g/mL at 25 °C[3][4]

Vapor Pressure 3.1 mmHg[3]

Flash Point 61 °C (143 °F)[3]

Refractive Index 1.4240 at 20 °C/D[3]

Solubility
Soluble in usual organic solvents (acetone,

chloroform, toluene, THF). Reacts with water.[5]

Isotopic Enrichment 98 atom % D[2]

Section 2: Hazard Identification and GHS
Classification
Hexyl chlorocarbonate is classified as a hazardous chemical. The GHS classification indicates

that it is highly toxic and corrosive.
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Hazard Class Hazard Category GHS Hazard Statement

Acute Toxicity, Oral Category 2 & 3
H300: Fatal if swallowed,

H301: Toxic if swallowed[3][6]

Acute Toxicity, Dermal Category 2 & 3

H310: Fatal in contact with

skin, H311: Toxic in contact

with skin[3][6]

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled[3][6]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[3][6]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[3][6]

Corrosive to metals Category 1
H290: May be corrosive to

metals[6]

Signal Word: Danger[3][6]

Hazard Pictograms:

Skull and Crossbones

Corrosion

Section 3: Experimental Protocols and Toxicological
Information
Detailed experimental protocols for the toxicological assessment of Hexyl chlorocarbonate-
d13 are not readily available in the public domain. However, data for the non-deuterated

compound provides insight into its toxicity.

Acute Toxicity: An experimental study on mice indicated that the approximate lethal dose for

intraperitoneal injections was less than 1 mg/kg to more than 15 ml/kg.[3]

Toxicological Effects:
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Dermatotoxin: Causes skin burns.[3]

Lacrimator: Irritates the eyes and induces tearing.[3]

Toxic Pneumonitis: Inhalation can induce inflammation of the lungs.[3]

Section 4: Safe Handling and Storage
Proper handling and storage are critical to minimize the risks associated with Hexyl
chlorocarbonate-d13.

Handling:

Use only under a chemical fume hood.[7]

Wear personal protective equipment (PPE), including chemically resistant gloves, safety

goggles, and a face shield.[7][8]

Avoid contact with skin, eyes, and clothing.[6][7]

Do not breathe vapors or mists.[7][8]

Keep away from open flames, hot surfaces, and sources of ignition.[7][8]

Use spark-proof tools and explosion-proof equipment.[7]

Do not allow contact with water, as it hydrolyzes to produce hydrochloric acid, hexanol, and

carbon dioxide.[5][7]

Storage:

Store in a cool, dry, and well-ventilated place.[7][8]

Keep the container tightly closed.[7][8]

Store locked up.[7][8]

Store refrigerated.[2]
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Keep away from incompatible materials such as strong oxidizing agents, bases, alcohols,

and amines.[7][8]

Section 5: First-Aid Measures
In case of exposure, immediate medical attention is required.

Exposure Route First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[7]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[7][8]

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

immediate medical assistance.[7][8]

Section 6: Accidental Release Measures
In the event of a spill, appropriate procedures must be followed to prevent exposure and

environmental contamination.

Personal Precautions: Ensure adequate ventilation. Evacuate personnel to safe areas. Wear

appropriate personal protective equipment. Remove all sources of ignition.[7]

Environmental Precautions: Prevent the product from entering drains.

Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel, acid

binder, universal binder, sawdust). Keep in suitable, closed containers for disposal. Do not

expose the spill to water.[7]
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Section 7: Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Hexyl
chlorocarbonate-d13, from preparation to disposal.
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Safe Handling Workflow for Hexyl Chlorocarbonate-d13

Preparation

Handling

Emergency Response

Waste Disposal

Consult SDS

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Face Shield)

Work in a Chemical Fume Hood

Use Spark-Proof Tools In Case of Spill:
Evacuate, Ventilate, Contain with Inert Material

If Spill Occurs

In Case of Exposure:
Follow First-Aid Measures, Seek Medical Attention

If Exposure Occurs

Avoid Contact with Water and Incompatible Materials

Collect Waste in a Labeled, Sealed Container

Dispose of as Hazardous Waste via Approved Channels

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Hexyl chlorocarbonate-d13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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